Cas no 502616-02-6 (1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene)

• Product Name: 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene
• CAS No: 502616-02-6
• MF: C₁₄H₁₈F₄N₄
• MW: 318.313136577606
• CID: 3044731
• PubChem ID: 74891876
• Update Time: 2025-10-29

1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dipierazino-2,3,5,6-tetrafluorobenzene
• E84300
• 1,4-DIPIPERAZINO-2,3,5,6-TETRAFLUOROBENZENE
• 502616-02-6
• 1-(2,3,5,6-tetrafluoro-4-piperazin-1-ylphenyl)piperazine
• CVA61602
• BS-28835
• AKOS026673705
• 1-[2,3,5,6-TETRAFLUORO-4-(PIPERAZIN-1-YL)PHENYL]PIPERAZINE
• 1,4-bis(piperazin-1-yl)-2,3,5,6-tetrafluorobenzene
• CS-0211470
• MFCD22586679
• 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene

• Inchi： 1S/C14H18F4N4/c15-9-11(17)14(22-7-3-20-4-8-22)12(18)10(16)13(9)21-5-1-19-2-6-21/h19-20H,1-8H2
• InChI Key： LRTCJFIHCNYPQX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1N1CCNCC1)F)F)N1CCNCC1)F

Computed Properties

• Exact Mass: 318.14675924g/mol
• Monoisotopic Mass: 318.14675924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene

Professional Introduction to Compound with CAS No 502616-02-6 and Product Name: 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene

The compound identified by the CAS number 502616-02-6 and the product name 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aromatic derivatives that have garnered considerable attention due to their unique structural and chemical properties. The presence of multiple fluorine atoms in its benzene ring and the incorporation of piperazine moieties contribute to its distinct reactivity and potential biological activity.

From a chemical perspective, 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene exhibits a high degree of electronic delocalization facilitated by the conjugation between the aromatic ring and the piperazine nitrogen atoms. This electronic structure not only influences its solubility and stability but also plays a crucial role in its interaction with biological targets. The fluorine atoms introduce additional electronic richness to the molecule, which can modulate its binding affinity and selectivity when interfacing with biological receptors or enzymes.

Recent research in medicinal chemistry has highlighted the potential of fluorinated aromatic compounds as pharmacophores in drug design. The substitution pattern in 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene makes it an attractive candidate for further exploration in this domain. Studies have demonstrated that such compounds can exhibit enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. This is attributed to the electron-withdrawing effect of fluorine atoms, which can stabilize reactive intermediates and reduce unwanted degradation pathways.

In particular, the piperazine moieties in 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene are known for their ability to form hydrogen bonds with biological targets. This property is particularly valuable in the development of drugs targeting protein-protein interactions or enzyme inhibition. The dual functionality of piperazine nitrogen atoms allows for multiple hydrogen bonding interactions, enhancing the binding affinity and selectivity of the compound. This has been leveraged in the design of novel therapeutic agents that exhibit high specificity for their intended biological targets.

The synthesis of 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene involves a series of well-established organic reactions that highlight its synthetic accessibility. The introduction of fluorine atoms into the benzene ring can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent functionalization with piperazine groups requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene with greater efficiency and scalability.

From a biological standpoint, 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene has shown promise in preclinical studies as a potential therapeutic agent. Its unique structural features suggest that it may interact with a variety of biological targets relevant to human health. For instance, its ability to form multiple hydrogen bonds makes it a candidate for drugs targeting neurological disorders or inflammatory conditions. Additionally, the presence of fluorine atoms could enhance its pharmacokinetic properties by improving membrane permeability and reducing metabolic clearance.

The growing interest in fluorinated compounds as drug candidates is reflected in numerous publications and patents that have emerged over the past decade. Researchers are increasingly exploring the therapeutic potential of these molecules across different disease areas. 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene, with its distinctive structure and properties, stands out as a compound worthy of further investigation. Its synthesis is amenable to scalable production techniques, making it feasible for industrial applications once its efficacy is validated through clinical trials.

In conclusion, 1,4-Dipiperazino-2,3,5,6-tetrafluorobenzene (CAS No 502616-02-6) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activity. The combination of fluorine substitution and piperazine moieties provides a rich scaffold for drug design, offering opportunities for developing novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play an important role in future medical advancements.